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Compound of Interest

Compound Name: KS99

Cat. No.: B608386 Get Quote

Application Notes and Protocols for KS99
For Research Use Only. Not for use in diagnostic procedures.

Introduction
KS99 is a novel, potent, dual inhibitor of Bruton's tyrosine kinase (BTK) and tubulin

polymerization.[1] An Isatin analog, KS99 has demonstrated significant anti-cancer activity in

preclinical studies, particularly in the context of Acute Myeloid Leukemia (AML).[2][3] These

application notes provide a summary of the available preclinical data on KS99 and detailed

protocols for its use in in vitro and in vivo research settings.

Mechanism of Action
KS99 exerts its anti-leukemic effects by targeting key signaling pathways involved in cancer

cell proliferation, survival, and drug resistance. The primary mechanism of action involves the

inhibition of BTK and the disruption of microtubule dynamics. Furthermore, KS99 has been

shown to downregulate the phosphorylation of Signal Transducer and Activator of Transcription

3 (STAT3) and reduce the activity of Aldehyde Dehydrogenase (ALDH), a marker associated

with leukemic stem cells.[2][3]
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Start

Seed AML cells in 96-well plate

Incubate for 24h

Prepare serial dilutions of KS99

Add KS99 to wells

Incubate for 48h

Add MTT reagent

Incubate for 4h

Add solubilization solution

Incubate overnight

Read absorbance at 570 nm

Calculate viability and IC50

End

 

Start

Implant AML cells into mice

Allow tumors to establish

Randomize mice into groups

Administer KS99 (2.5 mg/kg, i.p.)
or vehicle

Monitor tumor growth and animal health

Reach study endpoint

Analyze tumor growth inhibition

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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